Cas no 352548-15-3 (4-benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 352548-15-3
• MF: C₂₁H₁₂F₂N₂O₂S
• MW: 394.393990516663
• CID: 6308530
• PubChem ID: 7772721
• Update Time: 2025-05-24

4-benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide
• 352548-15-3
• F1813-1143
• 4-benzoyl-N-(4,6-difluorobenzo[d]thiazol-2-yl)benzamide
• AKOS024610830

• Inchi： 1S/C21H12F2N2O2S/c22-15-10-16(23)18-17(11-15)28-21(24-18)25-20(27)14-8-6-13(7-9-14)19(26)12-4-2-1-3-5-12/h1-11H,(H,24,25,27)
• InChI Key： QKWGMCDWMIJXOH-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NC(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 394.05875513g/mol
• Monoisotopic Mass: 394.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 87.3Ų

Additional information on 4-benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-Benzoyl-N-(4,6-Difluoro-1,3-Benzothiazol-2-Yl)Benzamide (CAS No: 352548-15-3)

4-Benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide, also known by its CAS number 352548-15-3, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. The molecule consists of a benzamide group attached to a benzothiazole ring system, which is further substituted with fluorine atoms at the 4 and 6 positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a subject of interest for researchers.

The synthesis of 4-Benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that typically includes the preparation of intermediate compounds such as benzothiazoles and benzamides. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity levels. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production of this compound, making it more accessible for large-scale applications.

In terms of biological activity, studies have shown that 4-Benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, research published in Nature Communications highlighted its ability to inhibit beta-secretase 1 (BACE1), an enzyme implicated in Alzheimer's disease. The fluorine substituents on the benzothiazole ring play a crucial role in enhancing the compound's binding affinity to the enzyme's active site, thereby improving its therapeutic potential.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its aromatic structure and electron-withdrawing groups make it an ideal candidate for use in organic electronics. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) due to its high electron transport efficiency and stability under thermal stress. The incorporation of fluorine atoms further enhances its performance by improving charge mobility and reducing recombination losses.

The structural characteristics of 4-Benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide are pivotal in determining its physical and chemical properties. The benzothiazole moiety contributes to the compound's rigidity and planarity, which are essential for its electronic properties. Meanwhile, the benzamide group introduces hydrogen bonding capabilities, which can be exploited for drug delivery applications or as a means to enhance solubility in polar solvents.

In conclusion, 4-Benzoyl-N-(4,6-difluoro-1,3-benzothiazol-2-yl)benzamide (CAS No: 352548-15-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both pharmacological research and materials development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.